Cas no 1805571-18-9 (5-Bromo-2-methyl-3-nitrobenzylamine)

• Product Name: 5-Bromo-2-methyl-3-nitrobenzylamine
• CAS No: 1805571-18-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4977497
• Update Time: 2025-08-05

5-Bromo-2-methyl-3-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-3-nitrobenzylamine

• Inchi： 1S/C8H9BrN2O2/c1-5-6(4-10)2-7(9)3-8(5)11(12)13/h2-3H,4,10H2,1H3
• InChI Key： RPDCGQRHVJVCOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 5-Bromo-2-methyl-3-nitrobenzylamine

Introduction to 5-Bromo-2-methyl-3-nitrobenzylamine (CAS No. 1805571-18-9)

5-Bromo-2-methyl-3-nitrobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1805571-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, characterized by its bromine and methyl substituents on a benzene ring, which are further modified by a nitro group. The unique structural features of 5-Bromo-2-methyl-3-nitrobenzylamine make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of both bromine and nitro functional groups provides a versatile platform for further chemical modifications, enabling the synthesis of more complex structures. These modifications are crucial for tailoring the pharmacological properties of the resulting molecules, such as their binding affinity, metabolic stability, and pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group, in particular, can be reduced to an amine under specific conditions, which can significantly alter the biological activity of the molecule. This reactivity has been exploited in various drug development strategies, where nitroaromatics serve as key precursors for generating bioactive amines. The 5-Bromo-2-methyl-3-nitrobenzylamine structure exemplifies this versatility, offering a scaffold that can be readily functionalized to produce novel pharmacophores.

One of the most compelling aspects of 5-Bromo-2-methyl-3-nitrobenzylamine is its role as a building block in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The bromine substituent allows for selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct biaryl structures. These structures are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties.

The nitro group in 5-Bromo-2-methyl-3-nitrobenzylamine also plays a critical role in modulating the electronic properties of the molecule. This feature is particularly useful in designing molecules that interact with metal ions or participate in redox-sensitive biological processes. Recent studies have highlighted the use of nitroaromatics in developing therapeutics for neurological disorders, where redox signaling is known to play a pivotal role. The ability to convert the nitro group into an amine under controlled conditions provides a strategic advantage for fine-tuning the redox behavior of these compounds.

From a synthetic chemistry perspective, 5-Bromo-2-methyl-3-nitrobenzylamine offers several advantages due to its well-defined reactivity patterns. The methyl group at position 2 enhances lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug design. Additionally, the presence of both bromine and nitro groups allows for sequential functionalization without significant interference between reactive sites. This feature is particularly valuable when synthesizing complex molecules where multiple functional groups need to be introduced with high precision.

In academic research, 5-Bromo-2-methyl-3-nitrobenzylamine has been employed as a precursor in generating novel heterocyclic compounds. Heterocycles are essential motifs in many drugs due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. By incorporating this compound into multi-step synthetic routes, researchers have been able to access structurally diverse libraries for high-throughput screening (HTS). Such HTS campaigns have led to the identification of lead compounds with potential therapeutic applications.

The pharmaceutical industry has also shown interest in 5-Bromo-2-methyl-3-nitrobenzylamine as part of its drug discovery pipeline. Large pharmaceutical companies frequently utilize specialized intermediates like this one to accelerate the development of new drugs. The ability to rapidly synthesize analogs through modular chemistry allows for efficient optimization of lead compounds based on structural activity relationships (SAR). This approach has been instrumental in bringing new therapeutic entities into clinical development.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-2-methyl-3-nitrobenzylamine by enabling virtual screening and molecular modeling studies. These computational tools allow researchers to predict the binding modes and affinity of potential drug candidates before conducting expensive wet-lab experiments. By integrating experimental data with computational predictions, scientists can make more informed decisions about which compounds warrant further investigation.

The environmental impact and sustainability considerations are also important when evaluating compounds like 5-Bromo-2-methyl-3-nitrobenzylamine. Modern drug discovery methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous reactions. Researchers are increasingly exploring catalytic methods that reduce reliance on stoichiometric reagents and improve atom economy. Such approaches align with broader efforts to make pharmaceutical manufacturing more sustainable while maintaining high standards of safety and efficacy.

In conclusion,5-Bromo-2-methyl-3-nitrobenzylamine (CAS No. 1805571-18-9) represents a versatile and valuable intermediate in pharmaceutical chemistry and medicinal research. Its unique structural features—comprising bromine and methyl substituents along with a nitro group—make it an attractive scaffold for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new applications for nitroaromatic compounds,5-Bromo-2-methyl-3-nitrobenzylamine is likely to remain an important tool in both academic laboratories and industrial settings.